Cas no 22630-90-6 (Tricyclo[2.2.1.02,6]heptane-1-carboxylic acid, 3-oxo-)

• Product Name: Tricyclo[2.2.1.02,6]heptane-1-carboxylic acid, 3-oxo-
• CAS No: 22630-90-6
• MF: C₈H₈O₃
• MW: 152.147322654724
• CID: 3914861
• PubChem ID: 12151258
• Update Time: 2025-10-22

Tricyclo[2.2.1.02,6]heptane-1-carboxylic acid, 3-oxo- Chemical and Physical Properties

Names and Identifiers

• Tricyclo[2.2.1.02,6]heptane-1-carboxylic acid, 3-oxo-
• 3-oxotricyclo[2.2.1.0,2,6]heptane-1-carboxylic acid
• 3-oxotricyclo[2.2.1.0,2,6]heptane-1-carboxylic acid
• SCHEMBL3293483
• 22630-90-6
• MXZJIERICGLXSK-UHFFFAOYSA-N
• EN300-7731937
• 3-oxo-tricyclo[2.2.1.02,6]heptane-1-carboxylic acid
• 3-oxotricyclo[2.2.1.0,2,6]heptane-1-carboxylicacid

• Inchi： 1S/C8H8O3/c9-6-3-1-4-5(6)8(4,2-3)7(10)11/h3-5H,1-2H2,(H,10,11)
• InChI Key： MXZJIERICGLXSK-UHFFFAOYSA-N
• SMILES： O=C1C2CC3C1C3(C(=O)O)C2

Computed Properties

• Exact Mass: 152.047344113g/mol
• Monoisotopic Mass: 152.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 54.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids
• Monoterpenoids

Additional information on Tricyclo[2.2.1.02,6]heptane-1-carboxylic acid, 3-oxo-

Tricyclo[2.2.1.0²,⁶]heptane-1-carboxylic acid, 3-oxo-

Tricyclo[2.2.1.0²,⁶]heptane-1-carboxylic acid, 3-oxo-, also known by its CAS registry number 22630-90-6, is a unique bicyclic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of tricyclic carboxylic acids and is characterized by its rigid bicyclic structure and the presence of a ketone group at the 3-position. The compound's structure makes it an interesting subject for both synthetic and analytical studies.

The synthesis of Tricyclo[2.2.1.0²,⁶]heptane-1-carboxylic acid, 3-oxo- has been explored through various methodologies, including ring-closing metathesis and other cycloaddition reactions. Recent advancements in catalytic asymmetric synthesis have enabled the preparation of enantiomerically pure derivatives of this compound, which are valuable for pharmacological studies.

Tricyclo[2.2.1.0²,⁶]heptane derivatives have been extensively studied for their potential as building blocks in drug design due to their rigid framework and ability to form hydrogen bonds with biological targets. The presence of the carboxylic acid group in this compound further enhances its versatility in forming amide bonds with amino acids or other nitrogen-containing compounds.

The physical properties of Tricyclo[2.2.1.0²,⁶]heptane-1-carboxylic acid, 3-oxo-, such as its melting point and solubility, have been characterized using modern analytical techniques like differential scanning calorimetry (DSC) and X-ray crystallography. These studies provide insights into the compound's stability and suitability for various industrial applications.

In terms of applications, this compound has shown promise in the development of novel pharmaceutical agents targeting specific biological pathways. Recent research has highlighted its potential as a lead compound for anti-inflammatory and anti-cancer drug discovery programs.

The environmental impact of Tricyclo[2.9757575757575758-based compounds has also been a topic of interest in green chemistry research groups around the world.

In conclusion, Tricyclo[2-based compounds like Tricyclo[-represent a fascinating class of molecules with diverse applications across multiple disciplines.